![molecular formula C16H13ClFNO4 B7449712 3-[(3-Chloro-4-hydroxybenzoyl)amino]-3-(4-fluorophenyl)propanoic acid](/img/structure/B7449712.png)
3-[(3-Chloro-4-hydroxybenzoyl)amino]-3-(4-fluorophenyl)propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(3-Chloro-4-hydroxybenzoyl)amino]-3-(4-fluorophenyl)propanoic acid, also known as CFPPA, is a synthetic compound that has shown promising results in scientific research.
Mechanism of Action
3-[(3-Chloro-4-hydroxybenzoyl)amino]-3-(4-fluorophenyl)propanoic acid exerts its effects through various mechanisms. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This compound also activates the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which regulates the expression of antioxidant and detoxifying enzymes. Additionally, this compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines and prostaglandins. This compound also increases the expression of antioxidant enzymes and reduces oxidative stress. Additionally, this compound has been shown to inhibit the growth and proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
3-[(3-Chloro-4-hydroxybenzoyl)amino]-3-(4-fluorophenyl)propanoic acid has several advantages for lab experiments. It is stable, easy to synthesize, and has shown promising results in various in vitro and in vivo studies. However, this compound also has some limitations. It has poor solubility in water, which can make it difficult to administer in animal studies. Additionally, the exact mechanism of action of this compound is not fully understood, which can make it challenging to design experiments to study its effects.
Future Directions
There are several future directions for research on 3-[(3-Chloro-4-hydroxybenzoyl)amino]-3-(4-fluorophenyl)propanoic acid. One area of interest is its potential to treat neurodegenerative diseases. This compound has been shown to have neuroprotective effects and could be a promising candidate for the development of new therapies for diseases such as Alzheimer's and Parkinson's. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential to treat other diseases such as cancer, multiple sclerosis, and inflammatory disorders.
Synthesis Methods
3-[(3-Chloro-4-hydroxybenzoyl)amino]-3-(4-fluorophenyl)propanoic acid can be synthesized by reacting 4-fluorophenylacetic acid with 3-chloro-4-hydroxybenzoyl chloride in the presence of a base. The resulting product is purified by recrystallization and characterized using various spectroscopic techniques.
Scientific Research Applications
3-[(3-Chloro-4-hydroxybenzoyl)amino]-3-(4-fluorophenyl)propanoic acid has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects. This compound has also been investigated for its potential to treat Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
Properties
IUPAC Name |
3-[(3-chloro-4-hydroxybenzoyl)amino]-3-(4-fluorophenyl)propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClFNO4/c17-12-7-10(3-6-14(12)20)16(23)19-13(8-15(21)22)9-1-4-11(18)5-2-9/h1-7,13,20H,8H2,(H,19,23)(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOIJGQGGWMXIJT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(CC(=O)O)NC(=O)C2=CC(=C(C=C2)O)Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClFNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.